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Compound of Interest

Compound Name: Cyclanilide

Cat. No.: B1669389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the field application rates and

experimental protocols for Cyclanilide, a plant growth regulator used to manage cotton (

Gossypium hirsutum L.) growth. Cyclanilide is primarily used in combination with other plant

growth regulators, such as mepiquat chloride for vegetative growth control and ethephon for

harvest aid purposes.[1]

Mechanism of Action
Cyclanilide functions as an auxin transport inhibitor.[2][3] By disrupting the normal flow of

auxin, a key plant hormone, cyclanilide influences various growth processes. This inhibitory

action is synergistic when combined with other plant growth regulators.

With Mepiquat Chloride: Mepiquat chloride inhibits the biosynthesis of gibberellic acid, a

hormone responsible for cell elongation.[1] When combined with cyclanilide's auxin

transport inhibition, the result is a more potent suppression of vegetative growth, leading to a

more compact plant architecture.[4]

With Ethephon: Ethephon releases ethylene, a hormone that promotes senescence,

including defoliation and boll opening. Cyclanilide enhances the effects of ethephon, leading

to more efficient and rapid defoliation and boll opening, which are crucial for a timely harvest.
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The following diagram illustrates the proposed mechanism of action for cyclanilide in

conjunction with mepiquat chloride and ethephon in cotton.
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Caption: Cyclanilide's dual-action mechanism in cotton growth management.

Field Application Rates
The application rates of cyclanilide are dependent on the intended purpose (vegetative growth

control or harvest aid) and are always in combination with other active ingredients.
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Cyclanilide is commonly formulated with mepiquat chloride in products such as Stance® Plant

Regulator. These formulations are applied to prevent excessive vegetative growth, which can

lead to reduced boll rot, improved pesticide penetration, and more efficient harvesting.

Table 1: Application Rates of Cyclanilide + Mepiquat Chloride for Vegetative Growth Control

Product
Formulation

Application
Rate (Product)

Application
Timing (Days
After Sowing -
DAS)

Primary
Objective

Reference(s)

Cyclanilide

2.10% +

Mepiquat

Chloride 8.40%

w/w SC

0.6 ml/L of water

50 and 70 DAS

(based on plant

monitoring)

Control

vegetative

growth

Cyclanilide

2.10% +

Mepiquat

Chloride 8.40%

w/w SC

0.9 ml/L of water

50 and 70 DAS

(based on plant

monitoring)

Control

vegetative

growth

Cyclanilide

2.10% +

Mepiquat

Chloride 8.40%

w/w SC

1.2 ml/L of water

50 and 70 DAS

(based on plant

monitoring)

Significant

reduction in plant

height and

height-to-node

ratio

Stance®

(Mepiquat

Chloride +

Cyclanilide)

2 - 4 oz/acre

Spiked with 16-

24 oz/acre of

4.2% Mepiquat

Chloride

Aggressive

growth control

Stance™ Plant

Regulator

(Mepiquat

Chloride +

Cyclanilide)

1.5 - 3 oz/acre

Early-low

multiple rate

strategies

Preventive plant

growth regulation
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Harvest Aid (in combination with Ethephon)
As a harvest aid, cyclanilide is combined with ethephon in products like Finish® 6 Pro to

promote boll opening, defoliation, and inhibit regrowth before harvest.

Table 2: Application Rates of Cyclanilide + Ethephon as a Harvest Aid

Product
Formulation

Application
Rate (Product)

Application
Timing

Primary
Objective

Reference(s)

FINISH™ (60 g

cyclanilide + 480

g ethephon ai/L)

1.5 - 4.5 L/ha
When 50-60% of

bolls are open

Promote boll

opening and

defoliation

Finish 6 Pro

(ethephon +

cyclanilide)

1.33 - 2.33

pints/acre

Dependent on

temperature and

crop condition for

defoliation and

boll opening

Excellent boll

opening and aids

in defoliation

Note: Application rates for FINISH™ are temperature-dependent, with higher rates required in

cooler conditions.

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the efficacy of

cyclanilide in cotton growth management.

Field Efficacy Trial for Vegetative Growth Control
Objective: To determine the effect of different application rates of cyclanilide in combination

with mepiquat chloride on cotton vegetative growth, plant architecture, and yield.

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with a minimum of three replications.

Plot Size: Typically 4 rows by 10-15 meters.
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Treatments:

Untreated Control

Mepiquat chloride alone at a standard rate.

Multiple rates of a cyclanilide + mepiquat chloride formulation (e.g., 0.6, 0.9, and 1.2 ml/L

of water).

Application:

Use a calibrated backpack sprayer or tractor-mounted sprayer to ensure uniform

coverage.

Include a non-ionic surfactant at 0.25% v/v.

Apply at specified growth stages, such as 50 and 70 Days After Sowing (DAS), based on a

plant monitoring approach.

Data Collection and Parameters Measured:

Plant Height: Measure from the cotyledonary node to the terminal bud of 5-10 randomly

selected plants per plot at regular intervals (e.g., before and after applications, and at the

end of the season).

Main Stem Nodes: Count the total number of nodes on the main stem of the same selected

plants.

Height-to-Node Ratio (HNR): Calculate by dividing the plant height by the number of main

stem nodes. A lower HNR indicates more compact growth.

Internode Length: Measure the length between the 4th and 5th nodes from the plant terminal

to assess the current growth rate.

Boll Retention: Count the number of bolls on the first and second positions of the sympodial

branches.
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Yield: Mechanically harvest the center two rows of each plot and determine the seed cotton

yield.

Experimental Workflow:

Experimental Design
(RCBD, 3+ Replications)

Plot Establishment
(4 rows x 10-15m)

Treatment Application
(Calibrated Sprayer, 50 & 70 DAS)

Data Collection
(Plant Height, Node Count, HNR)

Yield Measurement
(Mechanical Harvest)

Statistical Analysis
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Caption: Workflow for a field efficacy trial of cyclanilide.
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Harvest Aid Efficacy Trial
Objective: To evaluate the efficacy of cyclanilide in combination with ethephon on cotton

defoliation, boll opening, and regrowth inhibition.

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with 3-6 replications.

Plot Size: 4 rows by 10-15 meters.

Treatments:

Untreated Control

Ethephon alone at various rates.

Cyclanilide + ethephon formulation at various rates (e.g., 1.5 to 4.5 L/ha).

Tank mixtures with other defoliants like thidiazuron.

Application:

Apply when the crop has reached maturity, typically at 60% open bolls or when there are

four or fewer nodes above the highest cracked boll (NACB).

Use a spray volume of 150-300 L/ha.

Data Collection and Parameters Measured:

Percent Defoliation: Visually estimate the percentage of leaves that have dropped from the

plants in the center two rows of each plot at 7 and 14 days after treatment (DAT).

Percent Open Bolls: Count the number of open and closed mature bolls on a subset of

plants in each plot to determine the percentage of open bolls at 7 and 14 DAT.

Regrowth Assessment: Visually rate the amount of new vegetative growth on a scale of 0 (no

regrowth) to 100 (complete regrowth) at 14 and 21 DAT.
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Leaf Stick: Assess the degree to which desiccated leaves remain attached to the plant.

Conclusion
Cyclanilide is a valuable tool for cotton growth management when used appropriately in

combination with other plant growth regulators. For vegetative growth control, its synergistic

action with mepiquat chloride allows for effective management of plant height and architecture.

As a harvest aid, its combination with ethephon promotes efficient defoliation and boll opening.

The provided application rates and experimental protocols offer a foundation for researchers

and professionals to conduct further studies and optimize the use of cyclanilide in various

cotton production systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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